Cas no 2089914-54-3 (1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine)

• Product Name: 1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine
• CAS No: 2089914-54-3
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• MDL: MFCD28466270
• CID: 4636217
• PubChem ID: 131328420
• Update Time: 2025-07-02

1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-4-methoxyphenyl)cyclobutanemethanamine
• 1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine
• AC5455
• EN300-1850404
• MFCD28466270
• (1-(3-Fluoro-4-methoxyphenyl)cyclobutyl)methanamine
• [1-(3-fluoro-4-methoxyphenyl)cyclobutyl]methanamine
• 1-[1-(3-fluoro-4-methoxyphenyl)cyclobutyl]methanamine
• SY226102
• AKOS037630631
• 2089914-54-3

• MDL： MFCD28466270
• Inchi： 1S/C12H16FNO/c1-15-11-4-3-9(7-10(11)13)12(8-14)5-2-6-12/h3-4,7H,2,5-6,8,14H2,1H3
• InChI Key： KQUWMNYJFDJALS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(F)=C2)(CN)CCC1

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine

Introduction to 1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine (CAS No. 2089914-54-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine (CAS No. 2089914-54-3) represents a fascinating intersection of structural complexity and functional diversity, making it a subject of significant interest in the fields of chemical biology and medicinal chemistry. Its molecular framework, featuring a cyclobutyl moiety linked to a fluorinated and methoxy-substituted phenyl ring, endows it with unique physicochemical properties that are highly relevant to the design and development of novel therapeutic agents.

At the heart of this compound's appeal lies its dual functionality—the cyclobutyl group contributes to steric hindrance and rigidity, which can be exploited to modulate binding interactions with biological targets, while the aromatic ring system, particularly the fluorine and methoxy substituents, introduces electronic and steric effects that fine-tune pharmacokinetic profiles. Such structural features have been extensively studied in the context of drug discovery, where they are often employed to enhance metabolic stability, improve oral bioavailability, and reduce off-target effects.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine as a scaffold for drug-like molecules. Studies have demonstrated that the cyclobutyl ring can serve as an effective pharmacophore for targeting enzymes involved in critical biological pathways, such as kinases and G protein-coupled receptors (GPCRs). The presence of fluorine at the 3-position of the phenyl ring is particularly noteworthy, as fluorine atoms are well-known for their ability to enhance binding affinity through dipole interactions and metabolic stability by preventing unwanted hydrolysis.

The methoxy group at the 4-position adds another layer of functionalization, allowing for further derivatization to explore different chemical space. This flexibility has been leveraged in recent synthetic campaigns to generate libraries of analogs with tailored properties. For instance, modifications at the cyclobutyl nitrogen or the aromatic ring have yielded compounds with improved solubility and reduced toxicity, aligning with current trends in medicinal chemistry toward "rule-of-five" compliance.

In the realm of preclinical research, 1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine has been investigated for its potential in modulating neurotransmitter systems. The structural motif is reminiscent of known bioactive scaffolds that interact with serotonin receptors, raising intriguing possibilities for applications in neuropharmacology. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit selectivity for certain serotonin receptor subtypes (e.g., 5-HT1A or 5-HT2A), which are implicated in conditions such as depression, anxiety disorders, and cognitive dysfunction.

The role of fluorine substitution in enhancing pharmacological activity has been further underscored by recent publications. In one notable study, fluorinated analogs of 1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine were found to exhibit significantly higher binding affinities for a target enzyme compared to their non-fluorinated counterparts. This observation aligns with established principles in medicinal chemistry where fluorine atoms can act as "bioisosteres," replacing hydrogen atoms or other groups while maintaining or even improving biological activity.

Moreover, the cyclobutyl ring itself has emerged as a valuable structural element in modern drug design. Its constrained geometry can mimic natural product scaffolds while providing enhanced rigidity, which is often desirable for optimizing binding interactions. This has led to its incorporation into numerous lead compounds that have advanced into clinical trials across various therapeutic areas, including oncology and inflammatory diseases.

From a synthetic perspective, 1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine presents an intriguing challenge due to its complex architecture. Recent reports have highlighted innovative synthetic strategies that leverage transition-metal catalysis and cross-coupling reactions to construct its core framework efficiently. These methods not only improve scalability but also open avenues for introducing additional functional groups or isotopic labels—a critical consideration for PET imaging probes or metabolic studies.

The integration of machine learning tools into virtual screening campaigns has also accelerated the discovery process for derivatives of this compound. By leveraging large datasets containing known bioactive molecules, computational models can predict new analogs with optimized properties. Such high-throughput virtual screening has identified several promising candidates that warrant further experimental validation.

In conclusion,1-(3-fluoro-4-methoxyphenyl)cyclobutylmethanamine (CAS No. 2089914-54-3) exemplifies how structural complexity can be harnessed to develop innovative therapeutics. Its unique combination of steric hindrance from the cyclobutyl group and electronic modulation from fluorine/methoxy substitution makes it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly pivotal role in advancing chemical biology and medicinal chemistry.